Cas no 148-03-8 (b-Tocopherol (Racemic Mixture))

• Product Name: b-Tocopherol (Racemic Mixture)
• CAS No: 148-03-8
• MF: C₂₈H₄₈O₂
• MW: 416.679529190063
• MDL: MFCD00036171
• CID: 170311
• PubChem ID: 6857447
• Update Time: 2025-06-14

b-Tocopherol (Racemic Mixture) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-rel-
• β-Tocopherol
• 5,8-DIMETHYLTOCOL
• (R)-(+)-2,2-Bis(di-2-furanylphosphino)-6,6-dimethoxy-1,1-biphenyl
• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-r...
• RAC-BETA-TOCOPHEROL
• rac-β-Tocopherol solution
• TOCOPHEROL, D-BETA-(P)
• β-Tocopherol (Racemic Mixture)
• beta-tocopherol
• Cumotocopherol
• Neotocopherol
• p-Xylotocopherol
• Tocopherol,rac-b
• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-, [2R*(4R*,8R*)]-
• 6-Chromanol, 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)- (8CI)
• 2,5,8-Trimethyl-2-(4,8,12-trimethyltridecyl)-6-chromanol
• DL-b-Tocopherol
• b-Tocopherol
• DL-beta-Tocopherol
• rac-β-Tocopherol
• Tocopherol,rac-b-
• rac-β-Tocopherol solution
• I(2)-Tocopherol
• WGVKWNUPNGFDFJ-UHFFFAOYSA-N
• d-beta-Tocopherol
• WGVKWNUPNGFDFJ-DQCZWYHMSA-N
• 9U6A490501
• beta-D-Tocopherol
• (rel)-β-Tocopherol
• BETA TOCOPHEROL [WHO-DD]
• 148-03-8
• RRR-.ALPHA.-TOCOPHEROL IMPURITY B [EP IMPURITY]
• CS-0128997
• -Tocopherol-d3
• (R,R,R)-beta-Tocopherol
• b-Tocopherol (Racemic Mixture)
• 8K9365K9PX
• 48223-98-9
• rel-(R)-2,5,8-Trimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ol
• (2R)-3,4-dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ol
• .BETA.-TOCOPHEROL, DL-
• VITAMIN E (BETA TOCOTRIENOL)
• AKOS022171754
• AS-74577
• [2R[2R*(4R*,8R*)]]-3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
• HY-133680
• (+/-)-beta-Tocopherol
• (2R)-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• (2R)-3,4-DIHYDRO-2,5,8-TRIMETHYL-2-((4R,8R)-4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-OL
• (2R)-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-chromen-6-ol
• beta Tocopherol
• BIDD:PXR0140
• Q155667
• EINECS 205-708-5
• (+)-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-6-chromanol
• DL-BETA TOCOPHEROL
• (2R)-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-1-benzopyran-6-ol
• REL-(2R*)-2,5,8-TRIMETHYL-2-((4R*,8R*)-4,8,12-TRIMETHYLTRIDECYL)-3,4-DIHYDRO-2H-1-BENZOPYRAN-6-OL
• rac- beta -Tocopherol solution
• .beta.-Tocopherol
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-
• UNII-8K9365K9PX
• UNII-9U6A490501
• DTXSID10873424
• FA7BA838-41F9-4B85-947D-F3A920942587
• RRR-.BETA.-TOCOPHEROL
• (2R)-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol
• J1.282.204I
• SCHEMBL39202
• ?[2R[2R*(4R*,8R*)]]-3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
• 6-Chromanol, 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-
• .BETA.-TOCOPHEROL [MI]
• CHEBI:47771
• DTXSID30884931
• J236.825K
• beta -Tocopherol
• E76237
• Tocopherol, beta-
• DL-.BETA.-TOCOPHEROL
• (R)-2,5,8-Trimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ol
• NS00076596
• 2H-1-BENZOPYRAN-6-OL, 3,4-DIHYDRO-2,5,8-TRIMETHYL-2-(4,8,12-TRIMETHYLTRIDECYL)-, (2R*(4R*,8R*))- 6-CHROMANOL, 2,5,8-TRIMETHYL-2-(4,8,12-TRIMETHYLTRIDECYL)-
• 16698-35-4
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-, (2R)-rel-
• D-.BETA.-TOCOPHEROL
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-, (2R)-
• J-010328
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-rel-
• (2R(2R*(4R*,8R*)))-3,4-Dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
• 3,4-Dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-
• J1.604.281A
• EINECS 240-747-1
• RAC-(2R*)-3,4-DIHYDRO-2,5,8-TRIMETHYL-2-((4R*,8R*)-4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-OL
• b-Tocopherol (1.0 mg/mL in hexane)(Racemic Mixture)
• 3,4-Dihydro-2,5,8-trimethyl-2-(4,8,12- trimethyltridecyl)-2H-1-benzopyran-6-ol
• DA-59367
• Neotocophero
• DA-71440

• MDL： MFCD00036171
• Inchi： 1S/C28H48O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-24(6)26(29)19-23(5)27(25)30-28/h19-22,29H,8-18H2,1-7H3/t21-,22-,28-/m1/s1
• InChI Key： WGVKWNUPNGFDFJ-DQCZWYHMSA-N
• SMILES： O1C2C(C)=CC(=C(C)C=2CC[C@@]1(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)O

Computed Properties

• Exact Mass: 416.36500
• Monoisotopic Mass: 416.365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 10.3

Experimental Properties

• Color/Form: Oil
• Density: 0.933±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <25 ºC
• Boiling Point: 474.94°C (rough estimate)
• Flash Point: Fahrenheit: -9.4 ° f
  Celsius: -23 ° c
  
• Refractive Index: 1.4480 (estimate)
• Solubility: Insuluble (7.5E-6 g/L) (25 ºC),
• PSA: 29.46000
• LogP: 8.53180
• Color/Form: 50 mg/mL in hexane
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

b-Tocopherol (Racemic Mixture) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304-H315-H336-H361f-H373-H411
• Warning Statement： P210-P260-P280-P301+P310-P370+P378-P403+P235
• Hazardous Material transportation number：UN1208 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-38-48/20-51/53-62-65-67
• Safety Instruction： 36/37-61-62
• Hazardous Material Identification：
• Risk Phrases：R11; R38; R48/20; R51/53; R62
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocopherols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on b-Tocopherol (Racemic Mixture)

Comprehensive Overview of b-Tocopherol (Racemic Mixture) (CAS No. 148-03-8): Properties, Applications, and Health Benefits

b-Tocopherol (Racemic Mixture), identified by its CAS number 148-03-8, is a naturally occurring form of vitamin E that has garnered significant attention in the fields of nutrition, cosmetics, and pharmaceuticals. As one of the four tocopherol isomers (α, β, γ, and δ), b-Tocopherol exhibits unique antioxidant properties, making it a valuable ingredient in health supplements and skincare formulations. This article delves into its chemical structure, industrial applications, and emerging trends, addressing common queries such as "What is b-Tocopherol used for?" and "How does b-Tocopherol differ from other tocopherols?".

The molecular structure of b-Tocopherol features a chromanol ring with a hydrophobic side chain, which enhances its lipid solubility. Unlike α-Tocopherol, which is the most biologically active form, b-Tocopherol (a racemic mixture) demonstrates moderate antioxidant efficacy but excels in specific applications, such as stabilizing unsaturated fats in food products. Recent studies highlight its synergistic effects with γ-Tocopherol, particularly in combating oxidative stress, a topic frequently searched as "antioxidant benefits of mixed tocopherols".

In the cosmetic industry, b-Tocopherol is prized for its ability to protect skin from UV-induced damage and improve moisture retention. Searches like "b-Tocopherol in anti-aging creams" reflect growing consumer interest. Its racemic mixture form ensures cost-effective production while maintaining functional integrity, making it a staple in serums and lotions. Additionally, its role in "natural preservatives for organic cosmetics" aligns with the clean beauty movement.

Nutritionally, b-Tocopherol contributes to cardiovascular health by inhibiting LDL oxidation, a concern often queried as "vitamin E and heart health". Though less potent than α-Tocopherol, its presence in plant oils (e.g., soybean and corn oil) supports dietary intake. Researchers are also exploring its potential in "neuroprotection" and "immune system modulation", areas gaining traction in academic searches.

From a regulatory standpoint, CAS 148-03-8 is classified as Generally Recognized As Safe (GRAS) by the FDA for food and supplement use. Manufacturers emphasize its non-GMO and allergen-free status, catering to demands for "clean-label ingredients". Sustainable sourcing of b-Tocopherol, derived from vegetable oils, further appeals to eco-conscious consumers searching for "plant-based vitamin E sources".

In summary, b-Tocopherol (Racemic Mixture) (148-03-8) bridges scientific innovation and consumer needs, offering versatile benefits across industries. Its integration into trending topics like "skin barrier repair" and "functional foods" ensures continued relevance in both research and commercial markets.